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Compound of Interest |

4-
Compound Name: (CHLOROMETHYL)PIPERIDINE
HYDROCHLORIDE

Cat. No.: B157253

Technical Guide: 4-(Chloromethyl)piperidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(chloromethyl)piperidine
hydrochloride, a key building block in synthetic chemistry, with a particular focus on its
structure, properties, and applications in drug discovery and development.

Chemical Structure and IUPAC Name

4-(Chloromethyl)piperidine hydrochloride is a piperidine derivative characterized by a
chloromethyl group at the 4-position of the piperidine ring. The hydrochloride salt form
enhances its stability and solubility in aqueous solutions.

IUPAC Name: 4-(chloromethyl)piperidine;hydrochloride
Chemical Structure:

Caption: Chemical structure of 4-(chloromethyl)piperidine hydrochloride.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b157253?utm_src=pdf-interest
https://www.benchchem.com/product/b157253?utm_src=pdf-body
https://www.benchchem.com/product/b157253?utm_src=pdf-body
https://www.benchchem.com/product/b157253?utm_src=pdf-body
https://www.benchchem.com/product/b157253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key quantitative data for 4-(chloromethyl)piperidine hydrochloride (CAS
No: 1822-61-3) is presented in the table below.

Property Value Reference
Molecular Formula CeH12CIN-HCI N/A
Molecular Weight 170.08 g/mol [1]

Melting Point 128-130 °C [11[2]
Boiling Point 189.5 °C at 760 mmHg [3]

Density 0.99 g/cm?3 [3]
Appearance Light brown to brown solid [2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-
(chloromethyl)piperidine hydrochloride is not readily available in the searched literature, a
general synthetic approach can be inferred from the synthesis of analogous compounds. A
plausible method involves the chlorination of 4-(hydroxymethyl)piperidine.

General Synthetic Workflow:
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Caption: General workflow for the synthesis of 4-(chloromethyl)piperidine hydrochloride.

Note: The direct reaction of 4-(hydroxymethyl)piperidine with a chlorinating agent like thionyl
chloride (SOCL2) in an inert solvent is a common method for converting primary alcohols to their
corresponding alkyl chlorides. The hydrochloride salt is typically formed in situ or during
workup.

Applications in Drug Development

4-(Chloromethyl)piperidine hydrochloride serves as a valuable building block in the
synthesis of more complex molecules, particularly in the development of novel therapeutic
agents. One notable application is its use as a reagent in the synthesis of N-type calcium
channel blockers.[4]

Role in the Synthesis of N-type Calcium Channel
Blockers

N-type (Cav2.2) voltage-gated calcium channels are predominantly found in the nervous
system and play a crucial role in neurotransmitter release and pain signaling.[2] Blockers of
these channels are of significant interest for the treatment of chronic pain.[5] 4-
(Chloromethyl)piperidine hydrochloride can be utilized to introduce the 4-piperidylmethyl
moiety into a target molecule, a common structural feature in some N-type calcium channel
blockers.

Logical Relationship in Drug Synthesis:
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Caption: Role of 4-(chloromethyl)piperidine hydrochloride in synthesizing N-type calcium
channel blockers.
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N-type Calcium Channel Signaling Pathway

The mechanism of action of N-type calcium channel blockers involves the inhibition of calcium
influx into presynaptic nerve terminals. This reduction in intracellular calcium concentration
subsequently decreases the release of neurotransmitters, such as glutamate and substance P,
which are involved in the transmission of pain signals.

Simplified Signaling Pathway:
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Caption: Simplified signaling pathway of N-type calcium channels and the inhibitory action of
blockers.

Conclusion

4-(Chloromethyl)piperidine hydrochloride is a versatile chemical intermediate with
significant potential in the field of drug discovery. Its utility as a precursor for the synthesis of N-
type calcium channel blockers highlights its importance for researchers and scientists working
on the development of novel analgesics and other therapeutics targeting the nervous system.
Further exploration of its reactivity and applications is warranted to fully exploit its potential in
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google
Patents [patents.google.com]

e 2. What are N-type calcium channel inhibitors and how do they work?
[synapse.patsnap.com]

¢ 3. N-type calcium channel - Wikipedia [en.wikipedia.org]
e 4. | BioWorld [bioworld.com]

e 5. N-type calcium channel blockers: a new approach towards the treatment of chronic
neuropathic pain [explorationpub.com]

 To cite this document: BenchChem. [4-(chloromethyl)piperidine hydrochloride structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157253#4-chloromethyl-piperidine-hydrochloride-
structure-and-iupac-name]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b157253?utm_src=pdf-body
https://www.benchchem.com/product/b157253?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN105085378A/en
https://patents.google.com/patent/CN105085378A/en
https://synapse.patsnap.com/article/what-are-n-type-calcium-channel-inhibitors-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-n-type-calcium-channel-inhibitors-and-how-do-they-work
https://en.wikipedia.org/wiki/N-type_calcium_channel
https://www.bioworld.com/articles/546523-calcium-channel-blockers-with-piperidine-structure-synthesized-at-neurosearch?v=preview
https://www.explorationpub.com/Journals/em/Article/1001126
https://www.explorationpub.com/Journals/em/Article/1001126
https://www.benchchem.com/product/b157253#4-chloromethyl-piperidine-hydrochloride-structure-and-iupac-name
https://www.benchchem.com/product/b157253#4-chloromethyl-piperidine-hydrochloride-structure-and-iupac-name
https://www.benchchem.com/product/b157253#4-chloromethyl-piperidine-hydrochloride-structure-and-iupac-name
https://www.benchchem.com/product/b157253#4-chloromethyl-piperidine-hydrochloride-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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